![molecular formula C14H11N5 B1212084 2-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-2-phenylacetonitrile](/img/structure/B1212084.png)
2-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-2-phenylacetonitrile
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Overview
Description
2-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-2-phenylacetonitrile is a member of triazolopyrimidines.
Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis and crystal structure of derivatives of [1,2,4]triazolo[1,5-a]pyrimidine, a core structure related to your compound, have been extensively studied. For instance, the synthesis of bis-[1,2,3]triazolo[1,5-a:4′,5′-d]pyrimidinones from reactions of 5-azido-4-alkoxycarbonyl-1,2,3-triazoles with active methylene nitriles, and the confirmation of their structures using NMR and X-ray analysis, is detailed in a study by L'abbé et al. (2010) (L'abbé et al., 2010).
- Another study by Lahmidi et al. (2019) focused on the synthesis, crystal structure, spectroscopic characterization, and Hirshfeld surface analysis of a derivative of [1,2,4]triazolo[1,5-a]pyrimidine (Lahmidi et al., 2019).
Chemical Transformations
- Research by Lipson et al. (2012) showed the formylation of 5-methyl-7-phenyl-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine using Vilsmeier–Haack conditions, demonstrating the versatility of these compounds in chemical reactions (Lipson et al., 2012).
- The generation of [1,2,4]triazolo[1,5-a]pyrimidine N-ylides and their ring transformation reactions was explored by Hori et al. (1985), showcasing the potential for creating diverse derivatives (Hori et al., 1985).
Biological Applications
- Nicolaï et al. (1994) synthesized and evaluated the pharmacological activity of new nonpeptide angiotensin II receptor antagonists derived from [1,2,4]-triazolo[1,5-c]pyrimidine, demonstrating their potential in medical applications (Nicolaï et al., 1994).
- A study by Massari et al. (2017) on the efficient synthesis of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidine derivatives illustrated the potential of these compounds for the preparation of biologically active compounds, with specific applications in inhibiting influenza virus RNA polymerase (Massari et al., 2017).
Properties
Molecular Formula |
C14H11N5 |
---|---|
Molecular Weight |
249.27 g/mol |
IUPAC Name |
2-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-2-phenylacetonitrile |
InChI |
InChI=1S/C14H11N5/c1-10-7-13(19-14(18-10)16-9-17-19)12(8-15)11-5-3-2-4-6-11/h2-7,9,12H,1H3 |
InChI Key |
XAIXXRRMUITDRQ-UHFFFAOYSA-N |
SMILES |
CC1=NC2=NC=NN2C(=C1)C(C#N)C3=CC=CC=C3 |
Canonical SMILES |
CC1=NC2=NC=NN2C(=C1)C(C#N)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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